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Compound of Interest

Compound Name: 2,3,5-Trichloro-1,4-benzoquinone

Cat. No.: B1196591

An In-depth Technical Guide on the Material Safety of 2,3,5-Trichloro-1,4-benzoquinone

This guide provides comprehensive safety and technical information for 2,3,5-Trichloro-1,4-
benzoquinone, intended for researchers, scientists, and professionals in drug development.

Chemical Identification

2,3,5-Trichloro-1,4-benzoquinone is a halogenated aromatic compound belonging to the
quinone family. Its structure, featuring three chlorine atoms on the benzoquinone ring, makes it
a potent oxidizing agent and a versatile intermediate in organic synthesis.[1][2]

Identifier Value

Chemical Name 2,3,5-Trichloro-1,4-benzoquinone

Trichloro-p-benzoquinone, 2,3,5-

Synonyms Trichlorocyclohexa-2,5-diene-1,4-dione[3]
CAS Number 634-85-5[2][3][4][5]

Molecular Formula CeHCI302[2][3][4][5]

Molecular Weight 211.43 g/mol [1][2][4]1[5]

InChl Key KSFNQTZBTVALRV-UHFFFAOYSA-N[1]
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Physical and Chemical Properties

This compound is a yellow crystalline solid.[2] The electron-withdrawing nature of the three
chlorine atoms and the conjugated diketone system are key to its chemical reactivity.[1]

Property Value

Appearance Yellow Crystalline Solid[2]
Melting Point 169-170 °CJ[2]

Boiling Point 255.3 °C at 760 mmHg|[2]
Density 1.69 g/cm3[2]

Flash Point 105 °C[2]

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C (Predicted)[2]

Refractive Index

1.582[2]

Hazard Identification and Toxicology

2,3,5-Trichloro-1,4-benzoquinone is classified as a hazardous substance. It is toxic if

swallowed or inhaled and causes significant skin and eye irritation.[3]

GHS Hazard Classification Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[3]
Acute Toxicity, Inhalation H331 Toxic if inhaled[3]

Skin Corrosion/Irritation H315 Causes skin irritation[3]

Serious Eye Damage/Eye
o y gersy H319
Irritation

Causes serious eye irritation[3]

Data sourced from PubChem GHS classifications based on 97.4% to 100% of notifications.[3]
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Routes of Exposure Health Effects

= Eye Contact Serious Eye Irritation

Skin Contact Skin Irritation

Ingestion Oral Toxicity
. Respiratory Irritation

el ' (Toxic Effects)

Exposure to
2,3,5-Trichloro-1,4-benzoquinone
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Start: Receive Chemical

Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)
- Work in Fume Hood

Handling / Experiment:
- Avoid dust generation
- Prevent skin/eye contact

Post-use \
Storage:

Generate Waste @
- Tightly closed container

- Inert atmosphere (N2/Ar)

- Cool, dry, locked area ‘
Waste Disposal: Spill Cleanup:
- Collect in sealed container - Evacuate area
- Neutralize with reducing agent - Collect dry material
- Dispose via approved facility - Dispose as hazardous waste

End of Process

2,3,5-Trichloro-1,4-dimethoxybenzene
(in CH2Cl2)

Boron Tribromide (BBrs)

Oxidative
Demethylation .-

2,3,5-Trichloro-1,4-benzoquinone
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3,5-Trichloro-1,4-benzoquinone material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1196591#2-3-5-trichloro-1-4-benzoquinone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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